K1-Hydroperoxide
K1-Hydroperoxide
Brand Name:
Vulcanchem
CAS No.:
15576-39-3
VCID:
VC21068740
InChI:
InChI=1S/C31H46O4/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-20-31(6,35-34)21-19-26-25(5)29(32)27-17-7-8-18-28(27)30(26)33/h7-8,17-19,21-24,34H,9-16,20H2,1-6H3/b21-19+
SMILES:
CC1=C(C(=O)C2=CC=CC=C2C1=O)C=CC(C)(CCCC(C)CCCC(C)CCCC(C)C)OO
Molecular Formula:
C31H46O4
Molecular Weight:
482.7 g/mol
K1-Hydroperoxide
CAS No.: 15576-39-3
Cat. No.: VC21068740
Molecular Formula: C31H46O4
Molecular Weight: 482.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15576-39-3 |
|---|---|
| Molecular Formula | C31H46O4 |
| Molecular Weight | 482.7 g/mol |
| IUPAC Name | 2-[(E)-3-hydroperoxy-3,7,11,15-tetramethylhexadec-1-enyl]-3-methylnaphthalene-1,4-dione |
| Standard InChI | InChI=1S/C31H46O4/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-20-31(6,35-34)21-19-26-25(5)29(32)27-17-7-8-18-28(27)30(26)33/h7-8,17-19,21-24,34H,9-16,20H2,1-6H3/b21-19+ |
| Standard InChI Key | YUTUNMUCBDSKNC-XUTLUUPISA-N |
| Isomeric SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)/C=C/C(C)(CCCC(C)CCCC(C)CCCC(C)C)OO |
| SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)C=CC(C)(CCCC(C)CCCC(C)CCCC(C)C)OO |
| Canonical SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)C=CC(C)(CCCC(C)CCCC(C)CCCC(C)C)OO |
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